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Compound of Interest

Compound Name: Ethyl 4,4,4-trifluorobutyrate

Cat. No.: B1300039

An In-depth Technical Guide on the Physical Properties of Ethyl 4,4,4-trifluorobutyrate

This guide provides a comprehensive overview of the boiling point and density of Ethyl 4,4,4-
trifluorobutyrate, targeting researchers, scientists, and professionals in drug development. It
includes key physical data, detailed experimental protocols for property determination, and
illustrative workflows.

Physicochemical Data of Ethyl 4,4,4-
trifluorobutyrate

Ethyl 4,4,4-trifluorobutyrate is a colorless to almost colorless clear liquid.[1] Key quantitative
physical properties are summarized in the table below.

Property Value Temperature
Boiling Point 127 °C Not specified
Density 1.16 g/mL 25 °C[2]

Experimental Protocols

The following sections detail the methodologies for the experimental determination of the
boiling point and density of a liquid substance like Ethyl 4,4,4-trifluorobutyrate.
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Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure.[3] For a pure substance, the boiling point is a characteristic
physical property. Several methods can be employed for its determination.

Capillary Method (Siwoloboff Method):
This micro method is suitable for small sample volumes.

o Apparatus: A Thiele tube or a beaker with heating oil (paraffin oil or silicone oil), a
thermometer, a small test tube (fusion tube), and a capillary tube sealed at one end.

e Procedure:

o

A small amount (a few milliliters) of the liquid is placed in the small test tube.

o A capillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.

o The test tube assembly is attached to a thermometer, ensuring the bulb of the
thermometer is level with the sample.

o The entire setup is immersed in a heating bath (Thiele tube or oil bath).

o The bath is heated gently with constant stirring to ensure uniform temperature distribution.

[4]

o As the temperature rises, a stream of bubbles will emerge from the open end of the
capillary tube.

o Heating is stopped, and the bath is allowed to cool slowly.

o The boiling point is the temperature at which the liquid just begins to enter the capillary
tube.

Distillation Method:

This method is suitable for larger volumes and also serves to purify the liquid.[5]

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.vedantu.com/cbse/class-11-chemistry-determination-of-boiling-point-experiment
https://www.vernier.com/experiment/chem-o-3_determination-of-a-boiling-point/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1300039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Apparatus: A distillation flask, a condenser, a receiving flask, a thermometer, and a heating
mantle.

e Procedure:

o A sample of the liquid (at least 5 mL) is placed in the distillation flask along with boiling
chips to ensure smooth boiling.[3]

o The apparatus is assembled for simple distillation, with the thermometer bulb positioned
just below the side arm leading to the condenser.

o The liquid is heated to a gentle boil.

o The temperature is recorded when the vapor condensation ring is stable and there is a
steady collection of distillate. This constant temperature is the boiling point.[6]

Determination of Density

Density is the mass of a substance per unit volume (p = m/V).[7] It is an intensive property that
can be used to characterize a substance.

Using a Graduated Cylinder and Balance:

This is a straightforward method for determining density.
o Apparatus: A digital balance and a graduated cylinder.
e Procedure:

o An empty, dry graduated cylinder is weighed on the digital balance, and its mass is
recorded.[7]

o A specific volume of the liquid (e.g., 10 mL or 20 mL) is carefully measured into the
graduated cylinder. The volume should be read from the bottom of the meniscus at eye
level to avoid parallax error.[7][8]

o The graduated cylinder containing the liquid is reweighed, and the new mass is recorded.
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o

o

The mass of the liquid is calculated by subtracting the mass of the empty cylinder from the
mass of the cylinder with the liquid.

The density is calculated by dividing the mass of the liquid by the measured volume.[7]
For better accuracy, the measurements should be repeated and an average value
calculated.[7]

Using a Pycnometer (Density Bottle):

This method provides more accurate results.

o Apparatus: A pycnometer (a small glass flask with a fitted ground glass stopper with a

capillary tube) and a digital balance.

e Procedure:

[¢]

The clean, dry pycnometer is weighed accurately.

The pycnometer is filled with the liquid, and the stopper is carefully inserted, ensuring any
excess liquid escapes through the capillary. The outside of the pycnometer is wiped dry.

The filled pycnometer is weighed.

The pycnometer is emptied, cleaned, and filled with a reference substance of known
density (e.qg., distilled water) at the same temperature.

The pycnometer filled with the reference substance is weighed.

The mass of the sample liquid and the reference substance are calculated. The volume of
the pycnometer is determined from the mass and known density of the reference
substance.

The density of the sample liquid is then calculated by dividing its mass by the determined
volume of the pycnometer.

Visualized Workflows
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The following diagrams illustrate the experimental workflows for determining the boiling point
and density.

Apparatus Setup

Place liquid in test tube

Insert inverted sealed capillary

Attach to thermometer

Immerse in heating bath

Measurement

Heat bath gently

Observe continuous bubble stream

Stop heating and allow to cool

Record temperature when liquid enters capillary

Result
\ 4

@ Temperature = Boiling Point
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Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination using the Capillary Method.

Mass Measurement

Weigh empty graduated cylinder (m1)

Add known volume (V) of liquid

Weigh cylinder with liquid (m2)

Calculate liquid mass (m =m2 - ml)

Calculation

Density (p) = Mass (m) / Volume (V)

Result

Calculated Density
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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